Cas no 1806428-69-2 (1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene)

1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene is a fluorinated aromatic compound characterized by its unique structural features, including a dimethyl-substituted benzene ring with fluoro and fluoromethoxy functional groups. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, which can improve bioavailability in active compounds. The fluoromethoxy group offers additional reactivity for further functionalization. Its well-defined structure ensures consistency in synthetic applications, while its stability under various conditions makes it suitable for diverse chemical transformations. This compound is particularly useful in the development of specialty chemicals requiring precise fluorination patterns.

1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene structure

1806428-69-2 structure

Product Name:1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene

CAS No:1806428-69-2

MF:C₉H₁₀F₂O

MW:172.171909809113

CID:5003702

Update Time:2025-06-08

1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene
- Inchi： 1S/C9H10F2O/c1-6-3-4-8(11)7(2)9(6)12-5-10/h3-4H,5H2,1-2H3
- InChI Key： RTDUEMMJQKORND-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C)C(=C1C)OCF

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
XLogP3: 3.2
Topological Polar Surface Area: 9.2

1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010011190-250mg	1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene	1806428-69-2	97%	250mg	489.60 USD	2021-07-06
Alichem	A010011190-500mg	1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene	1806428-69-2	97%	500mg	863.90 USD	2021-07-06
Alichem	A010011190-1g	1,3-Dimethyl-4-fluoro-2-(fluoromethoxy)benzene	1806428-69-2	97%	1g	1,549.60 USD	2021-07-06